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Compound of Interest

Compound Name: 5-Chlorooxindole

Cat. No.: B032874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 5-Chlorooxindole, a key

chemical intermediate in pharmaceutical synthesis. It covers its chemical and physical

properties, spectroscopic data, synthesis protocols, biological activities, and safety information,

tailored for a scientific audience.

Chemical and Physical Properties
5-Chlorooxindole, with the CAS number 17630-75-0, is a solid, off-white to brown crystalline

powder.[1][2] It is a substituted oxindole, a heterocyclic organic compound that forms the core

structure for many biologically active molecules. Its properties are summarized below.
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Property Value Source

Molecular Formula C₈H₆ClNO [3][4]

Molecular Weight 167.59 g/mol [3][5]

Melting Point 194-197 °C [4][5][6]

Boiling Point (Predicted) 348.3 ± 42.0 °C [4][6]

Appearance
Off-white to brown crystalline

powder/solid
[1][2]

Solubility

Slightly soluble in water (2.0

g/L at 25°C); Soluble in

methanol.

[1][4][5]

pKa (Predicted) 13.14 ± 0.20 [1]

XLogP3 1.8 [3]

InChI Key
WWJLCYHYLZZXBE-

UHFFFAOYSA-N
[3][5]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity confirmation of 5-
Chlorooxindole.
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Spectroscopy Type Key Features and Data Source

¹H NMR

Spectral data available for

confirmation of the proton

framework.

[7]

¹³C NMR

Spectral data available for

confirmation of the carbon

skeleton.

[7]

Infrared (IR)

FTIR spectra have been

recorded, typically using KBr

wafer techniques, to identify

functional groups.

[3]

Mass Spectrometry (MS)
Provides mass-to-charge ratio

to confirm molecular weight.
[7]

Raman Spectroscopy

FT-Raman spectra are

available for vibrational mode

analysis.

[3]

Synthesis and Experimental Protocols
5-Chlorooxindole serves as a vital starting material and intermediate in organic synthesis.[5]

While specific, detailed protocols for the direct synthesis of 5-Chlorooxindole are not

extensively published in the provided results, general methods for creating substituted

oxindoles can be adapted. One common approach is the cyclization of corresponding

substituted phenylacetic acids or their derivatives. For instance, a process for preparing 6-

chloro-oxindole involves the reduction and cyclization of 4-chloro-2-nitrophenylacetic acid using

iron in acetic acid.[8]

A logical synthetic route to 5-Chlorooxindole could involve the cyclization of a (2-amino-4-

chlorophenyl)acetate derivative, a process noted in the synthesis of related fluorinated

chlorooxindoles.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. 5-Chlorooxindole 17630-75-0 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

3. 5-Chlorooxindole | C8H6ClNO | CID 152801 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. chemicalbook.com [chemicalbook.com]

5. 5-Chloro-2-oxindole 98 17630-75-0 [sigmaaldrich.com]

6. chembk.com [chembk.com]

7. 5-Chlorooxindole(17630-75-0) 1H NMR spectrum [chemicalbook.com]

8. WO2003099198A2 - A process for the preparation of oxindole derivatives - Google
Patents [patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b032874?utm_src=pdf-body-img
https://www.benchchem.com/product/b032874?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/5-chlorooxindole-dic19412.html
https://www.tcichemicals.com/AU/en/p/C1509
https://www.tcichemicals.com/AU/en/p/C1509
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorooxindole
https://www.chemicalbook.com/msds/5-chlorooxindole.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/127485
https://www.chembk.com/en/chem/5-Chloroxindole
https://www.chemicalbook.com/SpectrumEN_17630-75-0_1HNMR.htm
https://patents.google.com/patent/WO2003099198A2/en
https://patents.google.com/patent/WO2003099198A2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. US5210212A - Process for 5-fluoro-6-chlorooxindole - Google Patents
[patents.google.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 5-Chlorooxindole (CAS:
17630-75-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032874#5-chlorooxindole-cas-number-17630-75-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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